N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-fluoro-3-methylbenzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-fluoro-3-methylbenzamide
• InChI: InChI=1S/C19H19FN2O2/c1-13-10-15(6-7-17(13)20)19(24)21-11-18(23)22-9-8-14-4-2-3-5-16(14)12-22/h2-7,10H,8-9,11-12H2,1H3,(H,21,24)
• InChI Key: VAFGPDWPTXEJCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NCC(=O)N2CCC3=CC=CC=C3C2)F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-fluoro-3-methylbenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-fluoro-3-methylbenzamide is not fully understood. However, it is believed to act as an antagonist at certain receptors in the brain, which can affect the release of certain neurotransmitters.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific research application. In neuroscience, it has been shown to affect the release of dopamine and other neurotransmitters. In cancer research, it has been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-fluoro-3-methylbenzamide in lab experiments is its high purity and stability. This allows for more accurate and reproducible results. However, one of the limitations is its high cost, which can be a barrier for some researchers.

Future Directions

There are many potential future directions for research involving N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-fluoro-3-methylbenzamide. One direction is to further investigate its potential use in cancer research, particularly in combination with other compounds. Another direction is to study its effects on other neurotransmitters in the brain. Additionally, there is potential for the development of new compounds based on the structure of this compound that could have even greater efficacy and specificity.

Synthesis Methods

The synthesis method for N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-fluoro-3-methylbenzamide is complex and involves several steps. The first step involves the synthesis of 3,4-dihydro-1H-isoquinolin-2-amine, which is then reacted with 2-oxoethyl-4-fluoro-3-methylbenzoic acid to form the final product. The synthesis method has been optimized over the years to increase the yield and purity of the compound.

Scientific Research Applications

N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-4-fluoro-3-methylbenzamide has been used in a variety of scientific research applications. One of the main applications is in the field of neuroscience, where it has been used to study the role of certain neurotransmitters in the brain. It has also been used in cancer research to study the effects of certain compounds on cancer cells.